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Compound of Interest

Compound Name: Nitrobiuret
CAS No.: 16326-62-8
Cat. No.: B165591
Get Quote
Introduction

You are accessing the Level 3 Technical Support Guide for Nitrobiuret.

Critical Distinction: "Nitrobiuret" typically refers to Mononitrobiuret (MNB) or 1,5-Dinitrobiuret
(DNB).[1] Unlike their parent compound Biuret (a common fertilizer byproduct), these nitrated
derivatives are energetic materials.

+ MNB is thermally stable up to ~153°C but must be treated as a propellant precursor.

» DNB is a primary explosive hazard, sensitive to impact and friction, detonating above 127°C.

[2]

This guide bypasses generic safety advice to address the specific physicochemical instabilities
of the nitrobiuret class.

Part 1: The "Red Zone" - Critical Safety & Immediate
Hazards
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Q: | see a color change in my nitrobiuret sample. Is it still safe? A:STOP immediately. Pure
nitrobiuret (MNB/DNB) is a white crystalline solid.

Yellow/Orange Discoloration: Indicates the formation of decomposition byproducts, likely
releasing acidic species (NOXx) or isocyanic acid (HNCO). This lowers the activation energy
for further decomposition (autocatalysis).

Action: Do not move the container vigorously. Isolate the area. Contact your safety officer for
immediate neutralization/disposal.

Q: What is the flashpoint/explosion threshold? A: Do not rely on "flashpoint” for solids. Focus

on Decomposition Temperature (

):

e MNB:

(Decomposes)[1][2]

e DNB:

(Explodes)[1][2]

o Operational Limit: Never heat process streams above 60°C without remote handling.

Q: Can | use metal spatulas? A:No.

o Reasoning: Nitrobiuret can form unstable transition metal complexes or salts (similar to

metal nitramides) upon contact with iron, copper, or zinc, increasing sensitivity.

e Protocol: Use only PTFE (Teflon), ceramic, or conductive polymer tools. Ground all

equipment to prevent electrostatic discharge (ESD), especially with DNB.

Part 2: Storage Protocols & Environmental Control

Q: What are the exact storage parameters? A: Stability relies on suppressing hydrolysis and

thermal excitation.
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Parameter Specification Scientific Rationale
Arrhenius kinetics show
Temperature < 20°C (68°F) exponential stability loss
>35°C.
Hydrolysis yields urea/nitric
Humidity <30% RH acid, accelerating degradation.
[1]
Glass is acceptable but
Container HDPE or PTFE creates shrapnel risks. Avoid
metal.[3]
Oxygen is not the primary
Headspace Argon/Nitrogen enemy; moisture is. Inert gas

prevents moisture ingress.

Q: My container is pressurized. Should | vent it? A:Extreme Caution Required. Pressure

indicates decomposition (evolution of

Do NOT open manually if the container is bulging.

EOD (Explosive Ordnance Disposal).

Remote Venting: If available, use a robotic arm or blast shield.

No Venting: If remote handling is impossible, treat as a potential bomb. Evacuate and call

Part 3: Handling & Operational Troubleshooting

Q: How do | safely weigh out 50mg for an assay? A: Follow the "Static-Free Zone" protocol.

« lonization: Use an ionizing blower to neutralize static charge on the balance.
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» Shielding: Work behind a polycarbonate blast shield.
o PPE: Flame-resistant lab coat, conductive wrist strap, safety glasses + face shield.

e Solvent: If possible, solvate immediately. Nitrobiuret is safer in solution (e.g., cold water or
alcohol, though stability varies).

Q: Which solvents are compatible? A:

o Compatible: Water (short term, cold), Ethanol (cold), Acetonitrile.

o INCOMPATIBLE:
o Strong Bases (NaOH, KOH): Causes rapid deprotonation and decomposition.
o DMSO: Exothermic decomposition risk at elevated temperatures.

o Acetone: Can form sensitive condensates over long periods in basic conditions.

Part 4: Visualization of Decomposition Pathways

Understanding why the material fails is key to safety. The diagram below illustrates the thermal
decomposition mechanism of Mononitrobiuret (MNB), initiated by proton transfer.

Mononitrobiuret (MNB) Heat (>150°C Transition State Proton Transfer Intermediates Rapid Decomp Final Gases |
(Solid, White) (6-Membered Ring) | (HNCO + HNN(O)OH) (N20, CO2, H20, N2) :

Click to download full resolution via product page

Figure 1: Thermal decomposition pathway of MNB.[4][5] Note the formation of gaseous
products which leads to container pressurization.

Part 5: Disposal & Decontamination

Q: How do | clean up a minor spill (solid)? A:
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o Wet Down: Gently mist the spill with a 50:50 Water/Ethanol mixture to desensitize it (reduce
friction sensitivity).

e Wipe: Use a conductive, damp cloth. Do NOT brush (static/friction risk).
e Waste: Place cloth in a plastic container filled with water.
Q: How do | dispose of the waste solution? A:Chemical Neutralization (Alkaline Hydrolysis).

Note: Perform in a fume hood behind a sash.

Slowly add the nitrobiuret solution to a large excess of 10% Sodium Hydroxide (NaOH).

Warning: This will evolve gas (

). Allow to stand for 24 hours.

Adjust pH to neutral before standard chemical waste disposal.
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Disclaimer: This guide is for informational purposes for trained scientific personnel only. Always
consult your institution's specific Chemical Hygiene Plan (CHP) before handling energetic
materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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